Cas no 79692-15-2 (1-(4-piperidin-1-ylpiperidin-1-yl)hexadecan-1-one)

• Product Name: 1-(4-piperidin-1-ylpiperidin-1-yl)hexadecan-1-one
• CAS No: 79692-15-2
• MF: C₂₆H₅₀N₂O
• MW: 406.688007831573
• CID: 984812
• PubChem ID: 286690
• Update Time: 2025-04-20

1-(4-piperidin-1-ylpiperidin-1-yl)hexadecan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-piperidin-1-ylpiperidin-1-yl)hexadecan-1-one
• 1-(1,4'-bipiperidin-1'-yl)hexadecan-1-one
• NSC145412
• DTXSID20301667
• NSC-145412
• 79692-15-2

• Inchi： 1S/C26H50N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-26(29)28-23-19-25(20-24-28)27-21-16-14-17-22-27/h25H,2-24H2,1H3
• InChI Key： IXQBPYINTIKETF-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)N1CCC(CC1)N1CCCCC1

Computed Properties

• Exact Mass: 406.39200
• Monoisotopic Mass: 406.392314223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 15
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 6.82040